3-bromo-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 3-bromo-N-[5-methyl-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C22H16BrN7O/c1-14-10-19(27-22(31)15-6-5-7-16(23)11-15)30(28-14)21-18-12-26-29(20(18)24-13-25-21)17-8-3-2-4-9-17/h2-13H,1H3,(H,27,31)
• InChI Key: LDSHZNIVVYQJLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC(=CC=C2)Br)C3=NC=NC4=C3C=NN4C5=CC=CC=C5
• Molecular Formula: C22H16BrN7O
• Molecular Weight: 474.3 g/mol

Description

“3-bromo-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide” is a chemical compound that belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives. These compounds are known for their biological and pharmacological activities.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives involves scaffold hopping and computer-aided drug design. The specific synthesis process of “3-bromo-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide” is not explicitly mentioned in the available resources.

Scientific Research Applications

Synthetic Intermediates

.

Biological Activities

Pyrazolo[3,4-d]pyrimidines have shown diverse and valuable biological properties. . .

Photophysical Properties

. These properties make them useful in various applications, including the development of new materials and technologies.

Industrial Applications

. This makes them valuable in various industrial applications, including the production of pharmaceuticals and other chemical products.

Medicinal Chemistry

. .

Development of New Antitumor Agents

.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, specifically the transition from the G1 phase to the S phase . Inhibition of CDK2 is an appealing target for cancer treatment as it selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression, leading to the arrest of cell division . The compound’s interaction with CDK2 also induces apoptosis within cells .

Biochemical Pathways

The compound affects the cell cycle regulation pathway by inhibiting CDK2 . This inhibition disrupts the normal progression of the cell cycle, preventing cells from entering the S phase from the G1 phase . The downstream effects include the induction of apoptosis and the inhibition of cell proliferation .

Result of Action

The compound’s action results in significant cytotoxic activities against certain cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 values in the range of 45–97 nM and 6–99 nM, respectively . It also exhibits moderate activity against HepG-2 with an IC50 range of 48–90 nM .

Future Directions

The future directions for the research and development of pyrazolo[3,4-d]pyrimidine derivatives, including “3-bromo-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide”, involve further exploration of their potential as TRK inhibitors. This is due to their promising activity in inhibiting the proliferation of certain cell lines.